Cas no 5331-42-0 (2-cyano-3-phenylpropanoic acid)

2-cyano-3-phenylpropanoic acid structure
5331-42-0 structure
Product Name:2-cyano-3-phenylpropanoic acid
CAS No:5331-42-0
MF:C10H9NO2
MW:175.183962583542
MDL:MFCD00205073
CID:372514
PubChem ID:220055
Update Time:2025-04-19

2-cyano-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-3-phenylpropanoic acid
    • 2-Cyano-3-phenylpropionic Acid
    • Benzenepropanoic acid, a-cyano-
    • 2-Cyan-3-phenyl-propionsaeure
    • 2-cyano-3-phenyl-propionic acid
    • Benzenepropanoic acid,a-cyano
    • Benzylcanessigsaeure
    • Benzylcyanessigsaeure
    • Benzylmalonsaeure-mononitril
    • NSC2286
    • Benzenepropanoic acid, alpha-cyano-
    • phenylmethylcyanoacetic acid
    • alpha-Cyanohydrocinnamic acid
    • VKFDROJPHCZDTC-UHFFFAOYSA-N
    • 5530AJ
    • SY018695
    • AB0075849
    • 2-cyano-3-phenylpropionic acid, AldrichCPR
    • DTXSID10901630
    • AS-37457
    • AKOS006275206
    • 2-Cyano-3-phenylpropanoicacid
    • FT-0748864
    • CS-0171316
    • AMY20183
    • NoName_763
    • 5331-42-0
    • DTXSID60277418
    • SCHEMBL1344165
    • NSC-2286
    • MFCD00205073
    • 2-CYANO-3-PHENYLPROPIONICACID
    • AF-213/30142036
    • DA-18010
    • 2-cyano-3-phenylpropanoic acid
    • MDL: MFCD00205073
    • Inchi: 1S/C10H9NO2/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-5,9H,6H2,(H,12,13)
    • InChI Key: VKFDROJPHCZDTC-UHFFFAOYSA-N
    • SMILES: OC(C(C#N)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 175.06300
  • Monoisotopic Mass: 174.055504
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.1
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 357.4±30.0 °C at 760 mmHg
  • Flash Point: 107.1±18.5 °C
  • PSA: 61.09000
  • LogP: 1.45348

2-cyano-3-phenylpropanoic acid Security Information

2-cyano-3-phenylpropanoic acid Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-cyano-3-phenylpropanoic acid Production Method

2-cyano-3-phenylpropanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5331-42-0)2-cyano-3-phenylpropanoic acid
Order Number:A1207826
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):337.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5331-42-0)2-cyano-3-phenylpropanoic acid
A1207826
Purity:99%
Quantity:5g
Price ($):337.0
Email